Cas no 62774-44-1 (Benzenethiol, 2,5-dibutoxy-)

Benzenethiol, 2,5-dibutoxy- structure
Benzenethiol, 2,5-dibutoxy- structure
Product Name:Benzenethiol, 2,5-dibutoxy-
CAS No:62774-44-1
MF:C14H22O2S
MW:254.388283252716
CID:431705
PubChem ID:12277283
Update Time:2025-04-19

Benzenethiol, 2,5-dibutoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2,5-dibutoxy-
    • 2,5-dibutoxybenzenethiol
    • 62774-44-1
    • SCHEMBL9154063
    • DTXSID30483746
    • Inchi: 1S/C14H22O2S/c1-3-5-9-15-12-7-8-13(14(17)11-12)16-10-6-4-2/h7-8,11,17H,3-6,9-10H2,1-2H3
    • InChI Key: PBUWMGILUZYALO-UHFFFAOYSA-N
    • SMILES: SC1C=C(C=CC=1OCCCC)OCCCC

Computed Properties

  • Exact Mass: 254.13416
  • Monoisotopic Mass: 254.13405111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 19.5Ų

Experimental Properties

  • PSA: 18.46
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